Cas no 1351583-90-8 (1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide)

• Product Name: 1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide
• CAS No: 1351583-90-8
• MF: C₁₅H₁₂N₄OS
• MW: 296.346981048584
• CID: 5797401
• PubChem ID: 42110997
• Update Time: 2025-06-18

1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide
• VU0634836-1
• (Z)-1-methyl-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide
• 1-methyl-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazole-3-carboxamide
• F5094-0710
• 1351583-90-8
• 1-methyl-N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1H-pyrazole-3-carboxamide
• 1173387-00-2
• AKOS024497145

• Inchi： 1S/C15H12N4OS/c1-3-9-19-12-6-4-5-7-13(12)21-15(19)16-14(20)11-8-10-18(2)17-11/h1,4-8,10H,9H2,2H3/b16-15-
• InChI Key： YOZBKTPBKLJDLE-NXVVXOECSA-N
• SMILES： S1/C(=N\C(C2C=CN(C)N=2)=O)/N(CC#C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 296.07318219g/mol
• Monoisotopic Mass: 296.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide

Introduction to Compound CAS No. 1351583-90-8: 1-Methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide

The compound with CAS No. 1351583-90-8, known as 1-methyl-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-1H-pyrazole-3-carboxamide, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its unique benzothiazole and pyrazole moieties, which contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of compounds with benzothiazole frameworks in drug discovery and materials science due to their versatile electronic properties and ability to form stable complexes with metal ions. The pyrazole ring in this compound further enhances its potential for use in coordination chemistry and catalysis. The presence of the propargyl group (propargyl being a key functional group) adds another layer of complexity to the molecule, enabling it to participate in a wide range of chemical reactions, including click chemistry and cycloaddition reactions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies such as transition metal-catalyzed cross-coupling reactions. Researchers have reported successful syntheses using palladium-catalyzed Sonogashira coupling reactions to introduce the propargyl group into the molecule. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for applications in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex structures. For instance, the benzothiazole moiety can undergo further functionalization to introduce additional functional groups, such as hydroxyl or amino groups, which can enhance its bioavailability or reactivity. This makes it an attractive candidate for use in drug delivery systems and advanced materials.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Recent research has focused on evaluating its environmental impact under various conditions, including aqueous solutions and soil environments. Preliminary findings suggest that the compound exhibits moderate stability under physiological conditions, making it suitable for applications in biomedical research.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs due to its ability to inhibit key enzymes involved in these pathways. Additionally, its electronic properties make it a strong candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The integration of benzothiazole and pyrazole moieties into a single molecule creates a unique platform for exploring novel chemical reactivity and functionality. For example, researchers have demonstrated that this compound can act as a ligand in metalloenzyme mimics, offering new insights into catalytic processes at the molecular level.

Looking ahead, ongoing research aims to further optimize the synthesis of this compound while exploring its potential applications in emerging fields such as nanotechnology and green chemistry. The development of scalable synthesis routes will be crucial for enabling widespread use of this compound in industrial settings.

In conclusion, CAS No. 1351583-90-8 represents a cutting-edge example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and technology. With its unique structural features and versatile chemical properties, this compound is poised to play a significant role in shaping future advancements across multiple disciplines.